1-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-yl)-3-[(1-thiophen-2-yltriazol-4-yl)methyl]urea

• IUPAC Name: 1-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-[(1-thiophen-2-yltriazol-4-yl)methyl]urea
• InChI: InChI=1S/C15H16N6OS2/c22-14(18-15-17-11-4-1-2-5-12(11)24-15)16-8-10-9-21(20-19-10)13-6-3-7-23-13/h3,6-7,9H,1-2,4-5,8H2,(H2,16,17,18,22)
• InChI Key: PBMMNGMVODVERA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)NCC3=CN(N=N3)C4=CC=CS4
• Molecular Formula: C15H16N6OS2
• Molecular Weight: 360.5 g/mol
• CAS No.: 2380057-05-4

Description

The compound “1-(4,5,6,7-Tetrahydro-1,3-benzothiazol-2-yl)-3-[(1-thiophen-2-yltriazol-4-yl)methyl]urea” is a complex organic molecule. It contains several functional groups including a benzothiazole ring, a thiophene ring, a triazole ring, and a urea group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of multiple heteroatoms (nitrogen, sulfur) could potentially make this compound reactive towards electrophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism would depend on the specific biological target.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Without specific data, it’s difficult to comment on the exact hazards associated with this compound.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity under various conditions, or investigating its biological activity.